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Compound of Interest

Compound Name: N-Boc-Trimetazidine

Cat. No.: B15293524 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Boc-Trimetazidine was identified in the

public domain at the time of this writing. The following guide is a synthesis of information from

the safety data of the parent compound, Trimetazidine, and other N-Boc-protected piperazine

derivatives. The chemical properties and toxicological profile of N-Boc-Trimetazidine will differ

from its parent compound. Therefore, this document should be used as a preliminary guide

only. Researchers, scientists, and drug development professionals are strongly advised to

obtain a compound-specific SDS from their supplier and to conduct a thorough risk assessment

before handling N-Boc-Trimetazidine.

Hazard Identification and Classification
Based on the hazard profile of Trimetazidine and structurally related N-Boc-protected

piperazine compounds, N-Boc-Trimetazidine should be handled as a hazardous substance.[1]

[2][3][4][5] The potential GHS classifications are extrapolated as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[4][5]
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Signal Word: Warning

Hazard Pictogram:

alt text

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the detailed handling protocols

below.

Quantitative Data Summary
The following tables summarize the available quantitative data for the parent compound,

Trimetazidine. It is crucial to note that these values may not be representative of N-Boc-
Trimetazidine.

Table 1: Physical and Chemical Properties of Trimetazidine Dihydrochloride
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Property Value

Molecular Formula C₁₄H₂₂N₂O₃ · 2HCl

Molecular Weight 339.26 g/mol [6][7]

Appearance Crystalline solid[6]

Melting Point 231-235 °C[6]

Boiling Point 364 °C at 760 mmHg[6]

Solubility 10 mM in H₂O[6]

Table 2: Toxicological Data for Trimetazidine

Endpoint Value Species

LD₅₀ (Oral) 1700 mg/kg Rat

LD₅₀ (Oral) 1550 mg/kg Mouse

Note: This data is for the parent compound and the toxicity of N-Boc-Trimetazidine has not

been determined.

Table 3: Occupational Exposure Limits

Component Limit Type Value

N-Boc-Trimetazidine Not Established Not Established

Experimental Protocols and Handling Procedures
The following protocols are recommended for handling N-Boc-Trimetazidine in a laboratory

setting.

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Wear impervious gloves (e.g., nitrile) at all times.

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is recommended.

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Do not eat, drink, or smoke in areas where the chemical is handled.

Contaminated work clothing should be removed and laundered separately before reuse.

Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust or aerosols.

Avoid dust formation. Use dry clean-up procedures and avoid sweeping.

Keep containers securely sealed when not in use.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Spill and Emergency Procedures
Minor Spills:

Evacuate unnecessary personnel from the area.

Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material, avoiding

dust generation.

Place the material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Major Spills:

Evacuate the area and alert emergency responders.

Control all sources of ignition.

Prevent the spill from entering drains or waterways.

First Aid Measures
If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
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and easy to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling N-
Boc-Trimetazidine.
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Caption: Experimental Workflow for Safe Handling of N-Boc-Trimetazidine.
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Caption: Logical Relationship of Hazard, Exposure, and Protective Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Boc-Trimetazidine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293524#n-boc-trimetazidine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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